Bazedoxifene-d4 N-Oxide
Bazedoxifene-d4 N-Oxide
Brand Name:
Vulcanchem
CAS No.:
1794810-68-6
VCID:
VC0134099
InChI:
InChI=1S/C30H34N2O4/c1-22-28-20-26(34)12-15-29(28)31(30(22)24-8-10-25(33)11-9-24)21-23-6-13-27(14-7-23)36-19-18-32(35)16-4-2-3-5-17-32/h6-15,20,33-34H,2-5,16-19,21H2,1H3/i18D2,19D2
SMILES:
CC1=C(N(C2=C1C=C(C=C2)O)CC3=CC=C(C=C3)OCC[N+]4(CCCCCC4)[O-])C5=CC=C(C=C5)O
Molecular Formula:
C30H34N2O4
Molecular Weight:
490.636
Bazedoxifene-d4 N-Oxide
CAS No.: 1794810-68-6
Cat. No.: VC0134099
Molecular Formula: C30H34N2O4
Molecular Weight: 490.636
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1794810-68-6 |
|---|---|
| Molecular Formula | C30H34N2O4 |
| Molecular Weight | 490.636 |
| IUPAC Name | 2-(4-hydroxyphenyl)-3-methyl-1-[[4-[1,1,2,2-tetradeuterio-2-(1-oxidoazepan-1-ium-1-yl)ethoxy]phenyl]methyl]indol-5-ol |
| Standard InChI | InChI=1S/C30H34N2O4/c1-22-28-20-26(34)12-15-29(28)31(30(22)24-8-10-25(33)11-9-24)21-23-6-13-27(14-7-23)36-19-18-32(35)16-4-2-3-5-17-32/h6-15,20,33-34H,2-5,16-19,21H2,1H3/i18D2,19D2 |
| Standard InChI Key | CFBANWAZVCOMGU-AUZVCRNNSA-N |
| SMILES | CC1=C(N(C2=C1C=C(C=C2)O)CC3=CC=C(C=C3)OCC[N+]4(CCCCCC4)[O-])C5=CC=C(C=C5)O |
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